Cas no 1798540-91-6 (1-(4-tert-butylphenyl)-3-[2-(1-methyl-1H-imidazole-4-sulfonamido)ethyl]urea)

• Product Name: 1-(4-tert-butylphenyl)-3-[2-(1-methyl-1H-imidazole-4-sulfonamido)ethyl]urea
• CAS No: 1798540-91-6
• MF: C₁₇H₂₅N₅O₃S
• MW: 379.477102041245
• CID: 5406263
• Update Time: 2025-05-26

1-(4-tert-butylphenyl)-3-[2-(1-methyl-1H-imidazole-4-sulfonamido)ethyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-tert-butylphenyl)-3-[2-[(1-methylimidazol-4-yl)sulfonylamino]ethyl]urea
• 1-(4-tert-butylphenyl)-3-[2-(1-methyl-1H-imidazole-4-sulfonamido)ethyl]urea

• Inchi： 1S/C17H25N5O3S/c1-17(2,3)13-5-7-14(8-6-13)21-16(23)18-9-10-20-26(24,25)15-11-22(4)12-19-15/h5-8,11-12,20H,9-10H2,1-4H3,(H2,18,21,23)
• InChI Key： MELMKDKDWBYFPI-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(C(C)(C)C)C=C1)C(NCCNS(C1=CN(C)C=N1)(=O)=O)=O

Additional information on 1-(4-tert-butylphenyl)-3-[2-(1-methyl-1H-imidazole-4-sulfonamido)ethyl]urea

Research Brief on 1-(4-tert-butylphenyl)-3-[2-(1-methyl-1H-imidazole-4-sulfonamido)ethyl]urea (CAS: 1798540-91-6)

1-(4-tert-butylphenyl)-3-[2-(1-methyl-1H-imidazole-4-sulfonamido)ethyl]urea (CAS: 1798540-91-6) is a novel small-molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique urea and imidazole sulfonamide moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have explored its pharmacological properties, mechanism of action, and potential clinical applications, making it a subject of intense research interest.

The synthesis and structural characterization of 1-(4-tert-butylphenyl)-3-[2-(1-methyl-1H-imidazole-4-sulfonamido)ethyl]urea have been detailed in several recent publications. The compound's molecular structure, featuring a tert-butylphenyl group and a methylimidazole sulfonamide, contributes to its unique binding affinity and selectivity. Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate its three-dimensional conformation and interaction with biological targets. These studies have provided valuable insights into the compound's stability, solubility, and pharmacokinetic properties.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating specific biological pathways. For instance, it has been shown to inhibit the activity of certain kinases and proteases, which are implicated in various disease states, including cancer and inflammatory disorders. The compound's ability to disrupt protein-protein interactions has also been investigated, with promising results in preclinical models. These findings suggest that 1-(4-tert-butylphenyl)-3-[2-(1-methyl-1H-imidazole-4-sulfonamido)ethyl]urea could serve as a lead compound for the development of new therapeutic agents.

Recent research has also focused on optimizing the compound's pharmacological profile through structural modifications. Structure-activity relationship (SAR) studies have identified key functional groups that enhance its binding affinity and reduce off-target effects. Computational modeling and molecular docking simulations have been employed to predict the compound's interactions with various biological targets, further guiding its optimization. These efforts aim to improve its bioavailability, metabolic stability, and overall therapeutic index.

The potential clinical applications of 1-(4-tert-butylphenyl)-3-[2-(1-methyl-1H-imidazole-4-sulfonamido)ethyl]urea are currently being explored in several therapeutic areas. Its anti-proliferative effects in cancer cell lines have prompted investigations into its use as an anti-tumor agent. Additionally, its anti-inflammatory properties have been evaluated in models of autoimmune diseases, with encouraging results. Future research directions include further preclinical validation, toxicology studies, and the development of formulation strategies to enhance its delivery and efficacy.

In conclusion, 1-(4-tert-butylphenyl)-3-[2-(1-methyl-1H-imidazole-4-sulfonamido)ethyl]urea (CAS: 1798540-91-6) represents a promising candidate for drug development, with its unique structural features and versatile biological activities. Continued research efforts are expected to uncover its full therapeutic potential and pave the way for its translation into clinical applications. This research brief highlights the latest advancements in the study of this compound, providing a comprehensive overview of its current status and future prospects in the field of chemical biology and medicinal chemistry.